Cas no 1713477-40-7 (6-(difluoromethyl)-2-methylpyrimidin-4-ol)

• Product Name: 6-(difluoromethyl)-2-methylpyrimidin-4-ol
• CAS No: 1713477-40-7
• MF: C₆H₆F₂N₂O
• MW: 160.121448040009
• MDL: MFCD30000547
• CID: 4613382
• PubChem ID: 136910432
• Update Time: 2025-07-02

6-(difluoromethyl)-2-methylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-(difluoromethyl)-2-methylpyrimidin-4-ol
• 6-Difluoromethyl-2-methyl-3H-pyrimidin-4-one

• MDL： MFCD30000547
• Inchi： 1S/C6H6F2N2O/c1-3-9-4(6(7)8)2-5(11)10-3/h2,6H,1H3,(H,9,10,11)
• InChI Key： XCSXNMDGSUKSGR-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C(F)F)=CC(=O)N1

Additional information on 6-(difluoromethyl)-2-methylpyrimidin-4-ol

Recent Advances in the Study of 6-(Difluoromethyl)-2-methylpyrimidin-4-ol (CAS: 1713477-40-7)

6-(Difluoromethyl)-2-methylpyrimidin-4-ol (CAS: 1713477-40-7) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in the context of enzyme inhibition and antimicrobial activity. This research brief aims to summarize the latest findings related to this compound and its implications for the pharmaceutical industry.

One of the key areas of research involving 6-(difluoromethyl)-2-methylpyrimidin-4-ol is its role as an intermediate in the synthesis of more complex bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel kinase inhibitors, which are critical for targeting cancer pathways. The compound's difluoromethyl group was found to enhance binding affinity to specific kinase domains, making it a valuable scaffold for further modifications.

In addition to its applications in oncology, recent investigations have explored the antimicrobial properties of 6-(difluoromethyl)-2-methylpyrimidin-4-ol. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits moderate activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for new antibiotic development.

Another significant advancement is the optimization of synthetic routes for 6-(difluoromethyl)-2-methylpyrimidin-4-ol. A recent paper in Organic Process Research & Development (2023) outlined a scalable and cost-effective method for its production, which could facilitate its broader use in industrial and academic settings. The improved synthesis involves a one-pot reaction with higher yields and reduced environmental impact, addressing some of the challenges associated with earlier methods.

Looking ahead, researchers are exploring the potential of 6-(difluoromethyl)-2-methylpyrimidin-4-ol in other therapeutic areas, such as neurodegenerative diseases and inflammation. Preliminary data from in vitro studies suggest that the compound may modulate specific signaling pathways involved in neuroprotection, though further in vivo validation is required. These findings highlight the versatility of this pyrimidine derivative and its promise as a multipurpose pharmacophore.

In conclusion, 6-(difluoromethyl)-2-methylpyrimidin-4-ol (CAS: 1713477-40-7) represents a promising candidate for drug development, with applications ranging from oncology to infectious diseases. Continued research into its mechanisms of action and synthetic accessibility will be crucial for unlocking its full potential. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and utilization of such compounds in the pharmaceutical sciences.